Cas no 1807034-29-2 (Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1807034-29-2
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4958947
• Update Time: 2025-06-08

Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)9-4-7(5-16)3-8(6-17)10(9)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： ZEINDXCWESKAFS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(=O)OCC)=CC(C#N)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate

Research Brief on Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS: 1807034-29-2)

Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS: 1807034-29-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethylthio and cyano functional groups, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further pharmacological evaluation.

The synthesis of Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate involves a multi-step process that includes the introduction of the trifluoromethylthio group, a moiety known for its ability to enhance the metabolic stability and lipophilicity of pharmaceutical compounds. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry.

Preliminary biological evaluations have revealed that Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its unique chemical structure may offer advantages in terms of selectivity and reduced off-target effects, which are common challenges in drug development.

Further studies are underway to explore the compound's mechanism of action and to assess its pharmacokinetic and toxicological profiles. Given the increasing demand for novel therapeutic agents with improved efficacy and safety, Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate represents a valuable addition to the growing arsenal of chemical tools in medicinal chemistry. Future research directions may include structural modifications to enhance its biological activity and the exploration of its potential in treating specific diseases.

In conclusion, Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS: 1807034-29-2) is a compound of significant interest in the chemical biology and pharmaceutical research communities. Its unique structural features and promising biological activities make it a compelling subject for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and to translate these findings into clinical applications.